![molecular formula C22H19N5O3 B2957426 N-benzyl-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide CAS No. 941907-86-4](/img/structure/B2957426.png)
N-benzyl-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
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Overview
Description
The compound is a complex organic molecule that likely contains a pyridine ring structure . Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom .
Synthesis Analysis
While specific synthesis methods for this compound are not available, pyridine derivatives can be synthesized through various methods. For instance, addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C can afford 2-substituted pyridines in good yields .Scientific Research Applications
Pyrimidine Derivatives in Drug Design
Pyrimidine derivatives, such as those related to the given compound, play a significant role in drug design due to their diverse biological activities. These compounds are central to the development of new therapeutic agents, including antitumor, antimicrobial, and antifungal medications. For example, pyrimidine-incorporated Schiff bases of isoniazid have been synthesized and evaluated for antimicrobial and antituberculosis activity, demonstrating the potential of pyrimidine derivatives in addressing infectious diseases (Soni & Patel, 2017).
Anticancer Applications
The exploration of pyrimidine derivatives extends to anticancer research, where compounds such as N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) have been identified as orally active histone deacetylase inhibitors with significant antitumor activity. These compounds inhibit cancer cell proliferation and induce apoptosis, highlighting the therapeutic potential of pyrimidine-based structures in oncology (Zhou et al., 2008).
Targeting Histamine Receptors
In addition to anticancer properties, pyrimidine derivatives have been investigated for their ability to interact with histamine receptors, offering potential therapeutic strategies for inflammatory and pain conditions. The design and synthesis of a series of 2-aminopyrimidine-containing histamine H4 receptor ligands have demonstrated the versatility of pyrimidine structures in developing new anti-inflammatory and antinociceptive agents (Altenbach et al., 2008).
Inhibitory Effects on Enzymes
The structural features of pyrimidine derivatives enable them to act as effective inhibitors of various enzymes critical in pathological conditions. For instance, compounds have been synthesized to serve as dual inhibitors of thymidylate synthase and dihydrofolate reductase, targeting key enzymes in cancer cell proliferation and survival (Gangjee et al., 2000). This dual inhibitory action underscores the potential of pyrimidine derivatives in the development of antitumor agents with novel mechanisms of action.
Mechanism of Action
Mode of Action
Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions .
Pharmacokinetics
Its predicted properties, such as solubility, permeability, and metabolic stability, would need to be experimentally determined to assess its bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. These effects would be determined by the compound’s specific targets and the biochemical pathways it affects .
Properties
IUPAC Name |
N-benzyl-2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N5O3/c28-19(25-13-16-7-2-1-3-8-16)15-26-18-10-6-12-24-20(18)21(29)27(22(26)30)14-17-9-4-5-11-23-17/h1-12H,13-15H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMDBRJODDJCOIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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